Cas no 833484-94-9 (Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]-)

Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]- structure
833484-94-9 structure
Product Name:Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]-
CAS No:833484-94-9
MF:C16H13FO5
MW:304.269828557968
CID:672245
PubChem ID:69723401
Update Time:2025-04-19

Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]-
    • 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]benzoic acid
    • DTXSID50741214
    • SCHEMBL6258479
    • 833484-94-9
    • 4-[(5-Fluoro-2H,4H-1,3-benzodioxin-8-yl)methoxy]benzoic acid
    • Inchi: 1S/C16H13FO5/c17-14-6-3-11(15-13(14)8-20-9-22-15)7-21-12-4-1-10(2-5-12)16(18)19/h1-6H,7-9H2,(H,18,19)
    • InChI Key: HRKRPLJVBUGZRX-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(COC2C=CC(C(=O)O)=CC=2)C2=C1COCO2

Computed Properties

  • Exact Mass: 304.07470167g/mol
  • Monoisotopic Mass: 304.07470167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 65Ų
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